Cas no 81130-69-0 (7a,9,9-trimethylhexahydro-2H-5,7b-ethanoindeno[1,7-bc]furan-2,7(7aH)-dione)

• Product name: 7a,9,9-trimethylhexahydro-2H-5,7b-ethanoindeno[1,7-bc]furan-2,7(7aH)-dione
• CAS No: 81130-69-0
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1804919
• PubChem ID: 3067290

7a,9,9-trimethylhexahydro-2H-5,7b-ethanoindeno[1,7-bc]furan-2,7(7aH)-dione Chemical and Physical Properties

Names and Identifiers

• 7a,9,9-trimethylhexahydro-2H-5,7b-ethanoindeno[1,7-bc]furan-2,7(7aH)-dione
• Isoquadrone
• 2H-5,7b-Ethanoindeno(1,7-bc)furan-2,7(7ah)-dione, hexahydro-7a,9,9-trimethyl-, (2aR-(2a-alpha,5-alpha,5a-beta,7a-alpha,7b-alpha)-
• 81130-69-0
• DTXSID901001802
• BRN 5280366

• Inchi： InChI=1S/C15H20O3/c1-13(2)7-15-9-5-4-8(13)10(15)6-11(16)14(15,3)18-12(9)17/h8-10H,4-7H2,1-3H3
• InChI Key： SEETYEZEEVLMJA-UHFFFAOYSA-N
• SMILES： CC1(CC23C4CCC1C2CC(=O)C3(OC4=O)C)C

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.3

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids